Cas no 1804041-40-4 (1-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-2-one
• CAS No: 1804041-40-4
• MF: C₁₀H₉BrCl₂O
• MW: 295.987860441208
• CID: 4979480
• Update Time: 2025-05-20

1-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H9BrCl2O/c1-6(14)10(11)8-2-7(5-12)3-9(13)4-8/h2-4,10H,5H2,1H3
• InChI Key： OREAOQSGOYLXTE-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(CCl)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-2-one (CAS: 1804041-40-4)

1-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-2-one (CAS: 1804041-40-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo and chloro substituents, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel antimicrobial and anticancer agents. The compound's structural features make it a valuable building block for the design of targeted therapies, and its reactivity has been leveraged in several synthetic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-2-one in the synthesis of small-molecule inhibitors targeting bacterial efflux pumps. The study demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa. The findings suggest that the compound's halogenated aromatic core enhances its binding affinity to bacterial proteins, thereby disrupting efflux mechanisms and restoring antibiotic efficacy. This research highlights the compound's potential as a scaffold for developing next-generation antimicrobial agents.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the anticancer properties of 1-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-2-one derivatives. The study revealed that these compounds induce apoptosis in cancer cells by modulating the activity of key signaling pathways, including the PI3K/AKT and MAPK cascades. Notably, the chloro and bromo substituents were found to play a crucial role in the compound's ability to cross the cell membrane and interact with intracellular targets. These insights open new avenues for the design of targeted cancer therapies with improved selectivity and reduced off-target effects.

Beyond its applications in drug discovery, 1-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-2-one has also been explored in materials science. A 2024 study in ACS Applied Materials & Interfaces reported its use as a precursor for the synthesis of functionalized polymers with antimicrobial coatings. The researchers successfully incorporated the compound into polymer matrices, resulting in materials that exhibited sustained release of bioactive moieties and prolonged antimicrobial activity. This interdisciplinary approach underscores the versatility of the compound and its potential to address challenges in both healthcare and materials engineering.

In conclusion, the latest research on 1-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-2-one (CAS: 1804041-40-4) underscores its multifaceted utility in chemical biology and pharmaceutical sciences. From its role as a synthetic intermediate to its promising biological activities, this compound continues to inspire innovative research. Future studies are expected to further elucidate its mechanisms of action and expand its applications, particularly in the context of drug resistance and targeted therapy development. As the field advances, this compound is poised to remain a focal point of scientific inquiry and technological innovation.